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Compound of Interest

Compound Name: 1-Phenyl-1-butanol

Cat. No.: B1581738 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-1-butanol
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Phenyl-1-butanol. It outlines the

necessary personal protective equipment (PPE), safe operational procedures, and compliant

disposal methods to ensure laboratory safety and build trust in chemical handling protocols.

Summary of Safety and Physical Properties
While specific occupational exposure limits for 1-Phenyl-1-butanol have not been established,

a conservative approach to handling is recommended based on its chemical properties and

information from available Safety Data Sheets (SDS). The following table summarizes key

safety recommendations and physical data.
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Parameter Recommendation / Value Source(s)

Eye Protection

Safety glasses with side-

shields conforming to EN166,

or chemical safety goggles.

[1]

Hand Protection

Chemical-resistant gloves.

Specific material and thickness

should be determined based

on the nature of the work. A

Type N95 respirator may be

appropriate in certain

situations.

[2]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.
[3]

Body Protection Lab coat. [3]

Flash Point 103 °C (217.4 °F) - closed cup [2]

Storage

Store in a cool, dry, and well-

ventilated place away from

strong oxidizing agents. Keep

container tightly closed.

[3][4]

Appearance
Colorless to almost colorless

clear liquid or solid.

Molecular Formula C₁₀H₁₄O [1]

Molecular Weight 150.22 g/mol [2]

Detailed Operational Protocols
Adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of 1-Phenyl-1-butanol.

Pre-Handling and Preparation
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities of 1-Phenyl-1-butanol to be used and the

potential for exposure.

Fume Hood Verification: Ensure that the chemical fume hood to be used has been recently

certified and is functioning correctly.

Gather PPE: Assemble all necessary PPE as outlined in the table above. Inspect gloves for

any signs of degradation or perforation before use.

Emergency Equipment Check: Confirm the location and accessibility of the nearest safety

shower and eyewash station.

Safe Handling Procedure
Work Area: Always handle 1-Phenyl-1-butanol in a well-ventilated area, preferably within a

chemical fume hood.[3]

Personal Protective Equipment: At a minimum, wear safety glasses with side shields, a lab

coat, and chemical-resistant gloves.[2][3] For tasks with a higher risk of splashing, chemical

safety goggles should be worn.

Avoiding Inhalation: Avoid breathing vapors or mist.[4]

Skin Contact: Prevent contact with skin and eyes.[4] In case of accidental contact, wash the

affected area immediately with soap and plenty of water.

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[1]

Disposal Plan
Waste Classification: 1-Phenyl-1-butanol waste is classified as hazardous waste and must

be disposed of accordingly.

Waste Collection:
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Collect liquid waste in a designated, properly labeled, and sealed container. The container

should be compatible with organic solvents.

Solid waste contaminated with 1-Phenyl-1-butanol should be collected in a separate,

clearly labeled container.

Labeling: Label all waste containers with "Hazardous Waste," the full chemical name "1-
Phenyl-1-butanol," and any associated hazard symbols.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company. Do not dispose of 1-Phenyl-
1-butanol down the drain.[4]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Phenyl-1-butanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13433&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal Workflow for 1-Phenyl-1-butanol
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Caption: Workflow for safe handling of 1-Phenyl-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

